Cas no 67905-41-3 (2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester)

• Product name: 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester
• CAS No: 67905-41-3
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• MDL: MFCD00679013
• CID: 504794
• PubChem ID: 106045

2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester
• 1,4-CyclohexanediMethyl 1,4-diacrylate
• 1,4-CYCLOHEXANEDIMETHYL DIACRYLATE
• CYCLOHEXANE DIMETHANOL DIACRYLATE
• Cyclohexane-1,4-dimethanol diacrylate
• Einecs 267-661-7
• Cyclohexane-1,4-dimethanol, diacrylate
• 2-Propenoic acid, 1,1'-(1,4-cyclohexanediylbis(methylene)) ester
• 1,4-cyclohexanedimethanol diacrylate
• SCHEMBL6557409
• 67905-41-3
• E77622
• [4-(prop-2-enoyloxymethyl)cyclohexyl]methyl prop-2-enoate
• NS00122985
• SCHEMBL421446
• 2-Propenoic acid, 1,4-cyclohexanediylbis(methylene) ester
• DTXSID50893621
• MFCD00135698
• BS-48940
• cyclohexane-1,4-diylbis(methylene) diacrylate
• 1,4-Cyclohexanediyldimethanediyl di(2-propenoate)
• 1,4-Cyclohexanediylbis(methylene) diacrylate
• 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)]ester
• {4-[(prop-2-enoyloxy)methyl]cyclohexyl}methyl prop-2-enoate
• KUIDSTKCJKFHLZ-UHFFFAOYSA-N

• MDL： MFCD00679013
• Inchi： InChI=1S/C14H20O4/c1-3-13(15)17-9-11-5-7-12(8-6-11)10-18-14(16)4-2/h3-4,11-12H,1-2,5-10H2
• InChI Key： KUIDSTKCJKFHLZ-UHFFFAOYSA-N
• SMILES： C=CC(=O)OCC1CCC(CC1)COC(=O)C=C

Computed Properties

• Exact Mass: 252.13600
• Monoisotopic Mass: 252.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.9

Experimental Properties

• Color/Form: 蜡质 白色固体 在室温中
• Density: 1.03
• Boiling Point: 332.7 °C at 760 mmHg
• Flash Point: 158.3 °C
• Refractive Index: 1.466
• PSA: 52.60000
• LogP: 2.25120

2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester

Comprehensive Guide to 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester (CAS No. 67905-41-3)

2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester, with the CAS number 67905-41-3, is a specialized chemical compound widely used in polymer chemistry and material science. This compound belongs to the family of acrylic esters, which are known for their versatility in creating high-performance polymers. The unique structure of this compound, featuring a cyclohexane backbone, makes it particularly valuable for applications requiring enhanced thermal stability and mechanical strength.

The chemical formula of 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester reflects its bifunctional nature, allowing it to participate in polymerization reactions as a cross-linking agent. This property is highly sought after in industries such as coatings, adhesives, and composites. Researchers and manufacturers are increasingly interested in this compound due to its ability to improve the durability and performance of polymeric materials.

One of the key reasons for the growing popularity of 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester is its compatibility with green chemistry initiatives. As sustainability becomes a top priority in the chemical industry, this compound offers a balance between performance and environmental responsibility. Its use in UV-curable coatings and low-VOC formulations aligns with global trends toward reducing hazardous emissions.

In the field of advanced materials, 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester is often employed to modify the properties of resins and plastics. For instance, it can enhance the scratch resistance and weatherability of acrylic-based coatings, making them ideal for automotive and architectural applications. Additionally, its role in 3D printing resins has garnered attention, as it contributes to the development of high-resolution and durable printed parts.

The synthesis of 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester typically involves the reaction of 1,4-bis(hydroxymethyl)cyclohexane with acrylic acid or its derivatives. This process yields a compound with high purity and consistent performance, meeting the stringent requirements of industrial applications. Quality control measures, such as HPLC and GC analysis, ensure that the final product adheres to industry standards.

From a market perspective, the demand for 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester is expected to grow steadily, driven by advancements in polymer technology and the increasing adoption of sustainable materials. Companies specializing in specialty chemicals are investing in research to explore new applications for this compound, particularly in biodegradable polymers and high-performance composites.

Safety and handling of 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester are critical considerations for laboratories and manufacturing facilities. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, help maintain its stability. Personal protective equipment (PPE), including gloves and goggles, is recommended when handling this chemical to minimize exposure.

In summary, 2-Propenoic acid,1,1'-[1,4-cyclohexanediylbis(methylene)] ester (CAS No. 67905-41-3) is a versatile and valuable compound in modern chemistry. Its applications span across multiple industries, from coatings and adhesives to advanced materials and 3D printing. As research continues to uncover new uses for this compound, its role in innovative material solutions is set to expand, making it a key player in the future of polymer science.